Cas no 27678-13-3 (2-(5-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: 2-(5-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 27678-13-3
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 5986166
• PubChem ID: 53403705
• Update Time: 2026-03-11

2-(5-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoropyridin-3-yl)ethan-1-ol
• SY324269
• P21101
• 3-Pyridineethanol, 5-fluoro-
• 2-(5-fluoropyridin-3-yl)ethanol
• CBA67813
• AKOS011886374
• SCHEMBL15564026
• 27678-13-3
• BS-43307
• EN300-717515
• 2-(5-Fluoro-3-pyridyl)ethanol
• MFCD09926331

• Inchi： 1S/C7H8FNO/c8-7-3-6(1-2-10)4-9-5-7/h3-5,10H,1-2H2
• InChI Key： UIYOXZUNVSOMSV-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC(F)=CN=C1

Computed Properties

• Exact Mass: 141.058992041g/mol
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(5-fluoropyridin-3-yl)ethan-1-ol

2-(5-Fluoropyridin-3-yl)ethan-1-ol

2-(5-Fluoropyridin-3-yl)ethan-1-ol, also known by its CAS number 27678-13-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a fluorine atom at the 5-position and a hydroxymethyl group at the 3-position, making it an intriguing subject for both academic and industrial research.

The synthesis of 2-(5-fluoropyridin-3-yl)ethan-1-ol typically involves multi-step organic reactions, often starting from fluorinated pyridine precursors. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. The compound's structure allows for various functional group transformations, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most notable applications of 2-(5-fluoropyridin-3-yl)ethan-1-ol is in the field of medicinal chemistry. It has been used as a building block for developing novel therapeutic agents targeting various diseases, including cancer and viral infections. For instance, recent studies have demonstrated its potential as a lead compound for designing inhibitors of key enzymes involved in cancer cell proliferation.

In addition to its pharmaceutical applications, 2-(5-fluoropyridin-3-yl)ethan-1-ol has shown promise in agrochemical research. Its ability to modulate plant growth and stress responses has led to investigations into its use as a bioactive compound in crop protection and enhancement products.

From a materials science perspective, this compound has been explored for its potential in synthesizing advanced materials with tailored properties. For example, it has been used as a precursor for constructing functional polymers and hybrid materials with applications in electronics and energy storage.

Recent research has also focused on understanding the environmental fate and toxicity of 2-(5-fluoropyridin-3-yl)ethan